Cas no 88901-42-2 (Mogroside III-A1)

• Product Name: Mogroside III-A1
• CAS No: 88901-42-2
• MF: C₄₈H₈₂O₁₉
• MW: 963.153297901154
• CID: 839606
• Update Time: 2024-10-26

Mogroside III-A1 Chemical and Physical Properties

Names and Identifiers

• Mogroside III-A1
• Mogroside ⅢA1
• Mogroside IIIA1
• Mogroside-IIIA1
• (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6S)-6-[(3R,6R)-6-[(3S,8R,9R,10R,11R,13R,14S,17R)-3,11-Dihydroxy-4,
• Mogroside III A1
• 8174AH
• (3β,9β,10α,11α,24R)-3,11,25-Trihydroxy-9-methyl-19-norlanost-5-en-24-yl O-β-D-glucopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→6)]-β-D-glucopyranoside (ACI)
• Mogroside IIIA

• Inchi： 1S/C48H82O19/c1-21(22-15-16-46(6)28-12-10-23-24(11-13-29(51)44(23,2)3)48(28,8)30(52)17-47(22,46)7)9-14-31(45(4,5)61)66-43-40(67-42-39(60)36(57)33(54)26(19-50)64-42)37(58)34(55)27(65-43)20-62-41-38(59)35(56)32(53)25(18-49)63-41/h10,21-22,24-43,49-61H,9,11-20H2,1-8H3/t21-,22-,24-,25-,26-,27-,28+,29+,30-,31-,32-,33-,34-,35+,36+,37+,38-,39-,40-,41-,42+,43+,46+,47-,48+/m1/s1
• InChI Key： DDDXYRAMQRKPDO-GOILQDHQSA-N
• SMILES： C[C@@]12CC[C@H]([C@H](C)CC[C@H](C(O)(C)C)O[C@@H]3O[C@H](CO[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O4)[C@@H](O)[C@H](O)[C@H]3O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@@]1(C)C[C@@H](O)[C@]1([C@@H]3CC[C@H](O)C(C)(C)C3=CC[C@@H]21)C

Computed Properties

• Exact Mass: 962.54500
• Monoisotopic Mass: 962.54503038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 14
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 318
• Molecular Weight: 963.2

Experimental Properties

• Color/Form: Powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.0E-4 g/L) (25 ºC),
• PSA: 318.37000
• LogP: -1.05600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins
• Triterpenoids